![molecular formula C17H16N4O2 B6524211 N-benzyl-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide CAS No. 440331-51-1](/img/structure/B6524211.png)
N-benzyl-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide (BTP) is an organic compound that has been studied extensively for its potential to be used in a variety of scientific research applications. BTP has been found to have a wide range of biochemical and physiological effects on cells and organisms, and has been used in experiments to study its effects on cellular metabolism, gene expression, and other biological processes.
Scientific Research Applications
Peptide Synthesis
This compound has been used in the synthesis of macrocyclic polyamine derivatives with various lengths of linkers . It has also been used in solid-phase peptide synthesis . The compound’s ability to suppress racemization in peptide synthesis has been highlighted .
Modulators of GPR139
The compound has been identified as a modulator of GPR139, a G protein-coupled receptor . It has been used in the treatment of diseases, disorders, or conditions associated with GPR139 .
Pharmacological Activities
Derivatives of this compound have demonstrated interesting pharmacological activities. These include antihypertensive, anti-inflammatory, and diuretic effects .
Fibronectin Labeling
As “F0916-6839”, it has been used for the specific labeling of fibronectin in cultured cells and in frozen tissue sections . This application is particularly useful in immunohistochemistry and immunocytochemistry .
Cancer Research
The compound has been used in cancer research, specifically in the study of cancer driver genes .
Ecosystem Research
As “Oprea1_550447”, it has been associated with the OPERAs project, which aims to improve the understanding of how Ecosystem Services/Natural Capital (ES/NC) concepts may contribute to human well-being in different social-ecological systems .
Safety and Hazards
Mechanism of Action
Target of Action
N-benzyl-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide, also known as Oprea1_550447 or F0916-6839, is a complex compound with a unique mechanism of action. Compounds with similar structures have been found to modulate gpr139, a g-protein coupled receptor .
Mode of Action
It is believed to interact with its targets, possibly GPR139, leading to a cascade of intracellular events
Biochemical Pathways
Modulation of gpr139 has been associated with various physiological processes, including regulation of metabolic processes and sensory perception .
Result of Action
Given its potential interaction with GPR139, it may influence cellular processes regulated by this receptor
properties
IUPAC Name |
N-benzyl-3-(4-oxo-1,2,3-benzotriazin-3-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O2/c22-16(18-12-13-6-2-1-3-7-13)10-11-21-17(23)14-8-4-5-9-15(14)19-20-21/h1-9H,10-12H2,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKZOVTXPMOIOQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)CCN2C(=O)C3=CC=CC=C3N=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-3-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.